4-Benzoylphenyl 4-chlorobenzenesulfonate

• Molecular Formula: C19H13ClO4S
• Molecular Weight: 372.8 g/mol
• IUPAC Name: (4-benzoylphenyl) 4-chlorobenzenesulfonate
• InChI: InChI=1S/C19H13ClO4S/c20-16-8-12-18(13-9-16)25(22,23)24-17-10-6-15(7-11-17)19(21)14-4-2-1-3-5-14/h1-13H
• InChI Key: JHWGWFYREQTXAW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl

Description

4-Benzoylphenyl 4-chlorobenzenesulfonate is a chemical compound that is widely used in scientific research. This compound is also known as Bz-Cl-Ph-OBs, and it is a derivative of benzenesulfonic acid. The compound has a molecular formula of C19H13ClO3S and a molecular weight of 368.83 g/mol.

Mechanism of Action

The mechanism of action of 4-Benzoylphenyl 4-chlorobenzenesulfonate is not fully understood. However, it is believed that the compound acts as a hydroxyl group protecting agent by forming a covalent bond with the hydroxyl group. The compound is also believed to interact with proteins and nucleic acids through non-covalent interactions.
Biochemical and Physiological Effects
There is limited information on the biochemical and physiological effects of 4-Benzoylphenyl 4-chlorobenzenesulfonate. However, studies have shown that the compound has low toxicity and does not cause significant adverse effects in laboratory animals.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Benzoylphenyl 4-chlorobenzenesulfonate in laboratory experiments include its high purity, low toxicity, and ease of use. The compound is also stable under a wide range of conditions, making it suitable for a variety of applications. However, the limitations of using 4-Benzoylphenyl 4-chlorobenzenesulfonate include its high cost and limited solubility in some solvents.

Future Directions

There are several future directions for the use of 4-Benzoylphenyl 4-chlorobenzenesulfonate in scientific research. One potential application is in the development of novel hydrogels for drug delivery. The compound could also be used as a fluorescent probe for the detection of proteins and nucleic acids in biological samples. Further studies are needed to fully understand the mechanism of action of 4-Benzoylphenyl 4-chlorobenzenesulfonate and its potential applications in scientific research.
Conclusion
In conclusion, 4-Benzoylphenyl 4-chlorobenzenesulfonate is a chemical compound that is widely used in scientific research. The compound has a variety of applications, including as a reagent for the protection of hydroxyl groups in organic synthesis, a fluorescent probe for the detection of proteins and nucleic acids, and a cross-linker in the preparation of hydrogels for drug delivery. While limited information is available on the biochemical and physiological effects of the compound, studies have shown that it has low toxicity and does not cause significant adverse effects in laboratory animals. Future research is needed to fully understand the potential applications of 4-Benzoylphenyl 4-chlorobenzenesulfonate in scientific research.

Synthesis Methods

The synthesis of 4-Benzoylphenyl 4-chlorobenzenesulfonate involves the reaction between 4-chlorobenzenesulfonyl chloride and 4-benzoylphenol. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The reaction mixture is stirred at room temperature for several hours, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

4-Benzoylphenyl 4-chlorobenzenesulfonate is widely used in scientific research as a reagent for the protection of hydroxyl groups in organic synthesis. The compound is also used as a fluorescent probe for the detection of proteins and nucleic acids. In addition, 4-Benzoylphenyl 4-chlorobenzenesulfonate is used as a cross-linker in the preparation of hydrogels for drug delivery.